4-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(2-iodophenyl)-3-pyridin-4-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C13H8IN3O/c14-11-4-2-1-3-10(11)13-16-12(17-18-13)9-5-7-15-8-6-9/h1-8H
• InChI Key: OCODAUVOYRNLLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=NO2)C3=CC=NC=C3)I
• Molecular Formula: C13H8IN3O
• Molecular Weight: 349.13 g/mol

Description

4-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains a pyridine ring and an oxadiazole ring. The compound has been synthesized by several methods, and its mechanism of action and biochemical effects have been extensively studied.

Mechanism of Action

The mechanism of action of 4-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine is not fully understood. However, it is believed that the compound exerts its effects by inhibiting the activity of certain enzymes and receptors in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that cause inflammation and pain. The compound has also been found to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, a neurotransmitter that plays a role in memory and learning.
Biochemical and Physiological Effects:
4-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine has been shown to have several biochemical and physiological effects. The compound has been found to exhibit significant antioxidant activity, which may be attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. It has also been shown to possess significant anti-inflammatory and analgesic properties, which may be attributed to its ability to inhibit the activity of COX-2. The compound has been investigated for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes.

Advantages and Limitations for Lab Experiments

4-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine has several advantages and limitations for lab experiments. The compound is relatively easy to synthesize, and its chemical properties are well-characterized. It has been extensively studied for its potential applications in scientific research, and its mechanism of action and biochemical effects have been well-documented. However, the compound has some limitations, such as its relatively low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 4-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine. One potential direction is to investigate its potential use in the treatment of cancer. The compound has been shown to exhibit significant anticancer activity, and further studies are needed to determine its mechanism of action and potential therapeutic applications. Another potential direction is to investigate its potential use in the treatment of Alzheimer's disease. The compound has been shown to possess significant anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of this disease. Additionally, further studies are needed to investigate the potential use of the compound in the treatment of other diseases such as diabetes and cardiovascular disease.

Synthesis Methods

The synthesis of 4-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine can be achieved by several methods. One of the commonly used methods involves the reaction of 2-iodo-5-nitrophenyl with 2-aminopyridine in the presence of a reducing agent such as sodium dithionite. The reaction mixture is then treated with hydrazine hydrate to yield the desired compound. Another method involves the reaction of 2-iodo-5-nitrophenyl with 2-pyridylhydrazine in the presence of a catalyst such as palladium on carbon.

Scientific Research Applications

4-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine has been extensively studied for its potential applications in scientific research. The compound has been found to exhibit significant antimicrobial activity against various strains of bacteria and fungi. It has also been shown to possess anti-inflammatory and analgesic properties. The compound has been investigated for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes.